3,7,9-trimethyl-1-nonyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione

• IUPAC Name: 3,7,9-trimethyl-1-nonyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C19H30N6O2/c1-5-6-7-8-9-10-11-12-25-18-20-16-15(24(18)13-14(2)21-25)17(26)23(4)19(27)22(16)3/h5-13H2,1-4H3
• InChI Key: UNAZEDOUVXWZPH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCN1C2=NC3=C(N2CC(=N1)C)C(=O)N(C(=O)N3C)C
• Molecular Formula: C19H30N6O2
• Molecular Weight: 374.5 g/mol

Description

3,7,9-trimethyl-1-nonyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione is a useful research compound. Its molecular formula is C19H30N6O2 and its molecular weight is 374.489. The purity is usually 95%.
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Scientific Research Applications

Anticancer, Anti-HIV, and Antimicrobial Activities

The synthesis of triazino and triazolo[4,3-e]purine derivatives, including structures related to 3,7,9-trimethyl-1-nonyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione, has shown significant potential in the development of compounds with anticancer, anti-HIV, and antimicrobial activities. For instance, certain derivatives exhibited considerable activity against melanoma MALME-3M, non-small lung cancer HOP-92, and breast cancer T-47D. Additionally, some compounds displayed moderate anti-HIV-1 activity and strong antimicrobial effects against various bacterial strains, though antifungal activity was generally lacking or weak (Ashour et al., 2012).

Synthesis of Nucleoside and Nucleotide Analogues

Research on the chemical synthesis of imidazo[1,2-a]-s-triazine nucleosides and nucleotides has produced compounds with moderate activity against certain viruses, including rhinovirus. These studies contribute to the exploration of purine analogues for antiviral therapies, highlighting the versatility of triazine derivatives in medicinal chemistry (Kim et al., 1978).

Development of Psychotropic Agents

The synthesis of 8-aminoalkyl derivatives of purine-2,6-dione has led to the identification of compounds with potential as psychotropic agents, displaying affinity for serotonin receptors and demonstrating antidepressant and anxiolytic properties. This research underscores the therapeutic potential of purine derivatives in the treatment of psychiatric disorders (Chłoń-Rzepa et al., 2013).

Insights into Methylxanthines Pharmacology

A detailed study on the interactions pattern of methylxanthines (caffeine, theobromine, and theophylline) has provided insights into their pharmacological effects, elucidating the importance of intermolecular interactions for effective binding to biological targets. This research enhances the understanding of how structural variations in purine derivatives influence their biological activity and potential therapeutic applications (Latosinska et al., 2014).